Cas no 63765-11-7 (2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one)

• Product Name: 2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one
• CAS No: 63765-11-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 2791517
• PubChem ID: 612690
• Update Time: 2025-04-21

2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d][1,3]dioxol-5-yl)cyclohexan-1-one
• 2-(1,3-Benzodioxol-5-yl)cyclohexanone #
• 2-(3,4-Methylenedioxyphenyl)cyclohexanone
• 2-(3,4-Methylenedioxy)phenylcyclohexanone
• KHSPYLWIVAFDKD-UHFFFAOYSA-N
• DTXSID60346491
• DTXCID90297563
• 63765-11-7
• 2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one

• Inchi： 1S/C13H14O3/c14-11-4-2-1-3-10(11)9-5-6-12-13(7-9)16-8-15-12/h5-7,10H,1-4,8H2
• InChI Key： KHSPYLWIVAFDKD-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 218.094294304Da
• Monoisotopic Mass: 218.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų